Cas no 7730-20-3 (6-Fluoro-DL-tryptophan)

• Product Name: 6-Fluoro-DL-tryptophan
• CAS No: 7730-20-3
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• MDL: MFCD00005653
• CID: 564924
• PubChem ID: 94937
• Update Time: 2025-05-20

6-Fluoro-DL-tryptophan Chemical and Physical Properties

Names and Identifiers

• Tryptophan, 6-fluoro-
• 2-Amino-3-(6-fluoro-1H-indol-3-yl)propanoic acid
• 6-FLUORO-DL-TRYPTOPHAN
• 6-fluorotryptophan
• DL-Tryptophan, 6-fluoro-
• DL-6-Fluorotryptophane
• (+-)-6-Fluorotryptophan
• Tryptophan, 6-fluoro-, DL-
• 6-fluoro-D,L-tryptophan
• ST072163
• 2-amino-3-(6-fluoroindol-3-yl)propanoic acid
• D-Tryptophan, 6-fluoro-
• 6-Fluorotryptophan, DL-
• GTPL5126
• SR-01000003311
• SR-01000003311-1
• PS-6938
• 343-92-0
• F7626
• H-6-F-Trp-OH
• CHEMBL472222
• 6-Fluoro-DL-tryptophan, crystalline
• FT-0621130
• NSC9364
• CCG-235467
• NSC 9364
• 3I7LZ8M32B
• A839027
• Q27074011
• CS-0139672
• YMEXGEAJNZRQEH-UHFFFAOYSA-N
• 2-amino-3-(6-luoro-1H-indol-3-yl)propanoic acid
• DTXSID00874167
• CHEBI:182183
• AKOS015916432
• (+/-)-6-FLUOROTRYPTOPHAN
• Z1332305266
• NSC-9364
• BRN 0482552
• UNII-3I7LZ8M32B
• MFCD00005653
• dl-6-Fluorotryptophan
• F-6880
• DL-2-Amino-3-(6-fluoroindolyl)propionic acid
• SCHEMBL248870
• EN300-99675
• 7730-20-3
• H-6-Fluoro-DL-Trp-OH
• (S)-2-AMINO-3-(6-FLUORO-1H-INDOL-3-YL)-PROPIONICACID
• SCHEMBL18029199
• A50537
• HY-W092533
• EINECS 231-788-6
• DB-015701
• 6-Fluorotryptophan; (+/-)-6-Fluorotryptophan; DL-6-Fluorotryptophan; DL-6-Fluorotryptophane; NSC 9364
• 6-Fluoro-DL-tryptophan

• MDL： MFCD00005653
• Inchi： 1S/C11H11FN2O2/c12-7-1-2-8-6(3-9(13)11(15)16)5-14-10(8)4-7/h1-2,4-5,9,14H,3,13H2,(H,15,16)
• InChI Key： YMEXGEAJNZRQEH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC=C2CC(C(=O)O)N
• BRN： 0482552

Computed Properties

• Exact Mass: 222.08000
• Monoisotopic Mass: 222.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.8
• Topological Polar Surface Area: 79.1

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.2556 (estimate)
• Melting Point: 280-285 °C (dec.)(lit.)
• Boiling Point: 450.7±45.0 °C at 760 mmHg
• Flash Point: 226.4±28.7 °C
• Refractive Index: 1.673
• PSA: 79.11000
• LogP: 1.96170
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-Fluoro-DL-tryptophan Security Information

• Signal Word：warning
• Hazard Statement： Toxic
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：YN6850000
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 6-Fluoro-DL-tryptophan

Recent Advances in the Study of 6-Fluoro-DL-tryptophan (CAS: 7730-20-3) in Chemical Biology and Pharmaceutical Research

The compound 6-Fluoro-DL-tryptophan (CAS: 7730-20-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential applications. As a fluorinated analog of the essential amino acid tryptophan, this molecule serves as a valuable tool for probing biological systems and developing novel therapeutic agents. Recent studies have explored its synthesis, metabolic pathways, and interactions with enzymes, shedding light on its role in modulating protein function and cellular processes.

One of the key advancements in the study of 6-Fluoro-DL-tryptophan is its application in protein engineering and bioconjugation. Researchers have utilized this compound to introduce fluorine atoms into proteins, enabling the study of protein dynamics and interactions with unprecedented precision. The presence of the fluorine atom at the 6-position of the indole ring provides a distinct spectroscopic signature, making it an excellent probe for nuclear magnetic resonance (NMR) and fluorescence studies. Recent publications have demonstrated its utility in elucidating the mechanisms of enzyme catalysis and protein folding.

In the pharmaceutical sector, 6-Fluoro-DL-tryptophan has shown promise as a precursor for the synthesis of bioactive molecules. Its incorporation into peptide-based drugs has been shown to enhance stability and bioavailability, addressing some of the challenges associated with peptide therapeutics. Additionally, its role in the biosynthesis of fluorinated natural products has opened new avenues for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry highlighted its potential in the development of antimicrobial agents, with fluorinated tryptophan derivatives exhibiting potent activity against resistant bacterial strains.

Another area of active research involves the metabolic fate of 6-Fluoro-DL-tryptophan in living systems. Recent investigations have revealed that this compound can be incorporated into proteins in place of natural tryptophan, leading to altered protein function and stability. This property has been exploited in the design of conditional protein knockdown systems, where fluorinated amino acids act as switches to control protein expression. Such systems have broad implications for both basic research and therapeutic applications, particularly in the field of targeted cancer therapies.

The synthesis and production of 6-Fluoro-DL-tryptophan have also seen significant improvements. Novel synthetic routes employing green chemistry principles have been developed, resulting in higher yields and reduced environmental impact. Furthermore, advances in biocatalysis have enabled the enantioselective synthesis of this compound, addressing the need for optically pure forms in pharmaceutical applications. These developments have made 6-Fluoro-DL-tryptophan more accessible to researchers and have facilitated its widespread adoption in various experimental systems.

Looking ahead, the unique properties of 6-Fluoro-DL-tryptophan position it as a versatile tool for both fundamental research and applied science. Its applications span from structural biology to drug development, offering researchers a powerful means to interrogate and manipulate biological systems. As our understanding of its interactions and effects continues to grow, we can anticipate further breakthroughs in fields ranging from enzymology to precision medicine. The ongoing research on this compound underscores its importance as a key player in the interface between chemistry and biology.